3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-benzyl-1-ethylquinazoline-2,4-dione
• InChI: InChI=1S/C17H16N2O2/c1-2-18-15-11-7-6-10-14(15)16(20)19(17(18)21)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key: DJIKGBZAXPPIPV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=O)N(C1=O)CC3=CC=CC=C3
• Molecular Formula: C17H16N2O2
• DSSTOX Substance ID: DTXSID30321619
• Molecular Weight: 280.32 g/mol
• CAS RN: 84587-29-1

Description

Quinazoline and quinazolinone derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities. They are considered important chemicals for the synthesis of various physiologically significant and pharmacologically utilized molecules.

Synthesis Analysis

Quinazolinones can be synthesized by various methods. For instance, 4(3H)-quinazolinone was synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air, also known as the Niementowski reaction.

Molecular Structure Analysis

Quinazoline and quinazolinone derivatives are classes of fused heterocycles. Depending on the position of the keto or oxo group, these compounds may be classified into three types.

Chemical Reactions Analysis

The chemical reactions of quinazoline and quinazolinone derivatives can vary widely depending on the specific compound and its substituents. For instance, in Povarov imino-Diels-Alder reaction, aniline and ethyl glyoxalate were chosen as substrates.

Scientific Research Applications

3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has a variety of applications in scientific research. It has been used as a reagent in the synthesis of heterocyclic compounds, as a catalyst for the synthesis of polymers, and as a precursor for the synthesis of other organic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, this compound has been studied for its potential use in the field of biochemistry, as it has been found to have anti-inflammatory, anti-cancer, and antioxidant properties.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds, such as 1,2,3,4-tetrahydroisoquinolines, have been reported to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Future Directions

There are several potential future directions for research involving 3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione. These include further studies into its mechanism of action, as well as its potential use in the development of new drugs and therapeutics. Additionally, further research into its biochemical and physiological effects could lead to the development of new treatments for various diseases. Additionally, further research into its synthesis and storage could lead to the development of more efficient and cost-effective methods for producing this compound. Finally, further research into its potential applications in the field of biochemistry could lead to the development of new methods for studying biological processes.

Synthesis Methods

3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione can be synthesized using a combination of condensation and cyclization reactions. The condensation reaction involves the condensation of 1-ethylbenzene and ethylacetoacetate in the presence of an acid catalyst to form this compound. The cyclization reaction involves the cyclization of the resulting product in the presence of an acid catalyst to form the desired compound.